Cas no 117860-55-6 (3-(Methoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(Methoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 117860-55-6
• MF: C₇H₈N₂O₄
• MW: 184.149421691895
• MDL: MFCD15143226
• CID: 4458987
• PubChem ID: 14266055
• Update Time: 2025-05-22

3-(Methoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3,5-dicarboxylic acid, 1-methyl-, 3-methyl ester
• 5-Methoxycarbonyl-2-Methylpyrazole-3-carboxylic acid
• 1-METHYL-1H-PYRAZOLE-3,5-DICARBOXYLIC ACID 3-METHYL ESTER
• 3-(Methoxycarbonyl)-1-Methyl-1H-pyrazole-5- carboxylic acid
• 3-(methoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• methyl ester of 1-methylpyrazole-3,5-dicarboxylic acid
• 3-(methoxycarbonyl)-1-methylpyrazole-5-carboxylic acid
• STL415253
• Z2106610307
• AKOS015996429
• F11708
• 5-Methoxycarbonyl-2-methyl-pyrazole-3-carboxylic acid
• CS-0058344
• Z1255497921
• 3-(methoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylicacid
• EN300-232935
• SCHEMBL1267336
• 117860-55-6
• DB-135823
• DTXSID50558167
• AS-47046
• MFCD15143226
• 5-(methoxycarbonyl)-2-methylpyrazole-3-carboxylic acid
• 3-(Methoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid

• MDL： MFCD15143226
• Inchi： 1S/C7H8N2O4/c1-9-5(6(10)11)3-4(8-9)7(12)13-2/h3H,1-2H3,(H,10,11)
• InChI Key： JXXJEKYENYTLSX-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C(=O)O)N(C)N=1)=O

Computed Properties

• Exact Mass: 184.04840674g/mol
• Monoisotopic Mass: 184.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4
• XLogP3: 0.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 3-(Methoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid

Research Briefing on 3-(Methoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS: 117860-55-6) and Its Applications in Chemical Biology and Pharmaceutical Research

3-(Methoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS: 117860-55-6) is a pyrazole derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile applications as a building block for drug discovery and its potential biological activities. This research briefing synthesizes the latest findings regarding this compound, focusing on its synthetic utility, pharmacological relevance, and emerging applications in medicinal chemistry.

Recent studies have highlighted the importance of 117860-55-6 as a key intermediate in the synthesis of various heterocyclic compounds. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in constructing novel kinase inhibitors through a facile condensation reaction with various amines. The electron-withdrawing properties of both the methoxycarbonyl and carboxylic acid groups make this compound particularly reactive for nucleophilic substitution reactions, enabling efficient derivatization for structure-activity relationship studies.

In pharmacological research, derivatives of 3-(Methoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid have shown promising activity profiles. A recent study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that certain amide derivatives exhibited selective inhibition of COX-2 with IC50 values in the low micromolar range, suggesting potential as anti-inflammatory agents. The methyl group at the 1-position appears to confer metabolic stability, while the carboxylic acid moiety allows for salt formation to improve solubility - a critical factor in drug development.

The compound's crystal structure and physicochemical properties have been extensively characterized in multiple studies. X-ray crystallographic analysis reveals that the pyrazole ring adopts a nearly planar conformation, with the carboxylic acid group participating in strong intermolecular hydrogen bonding. These structural features contribute to its predictable solid-state behavior, making it attractive for formulation development. Recent computational studies have employed density functional theory (DFT) calculations to model its electronic properties and predict reactivity patterns.

Emerging applications in chemical biology include the use of 117860-55-6 as a scaffold for developing fluorescent probes. Researchers at several institutions have functionalized the carboxylic acid group with fluorophores to create environment-sensitive probes for studying protein-ligand interactions. The compound's rigid structure and synthetic accessibility make it particularly suitable for such applications, as demonstrated in a 2023 ACS Chemical Biology publication.

From a synthetic chemistry perspective, recent advances have focused on developing more sustainable production methods for 3-(Methoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid. A 2024 Green Chemistry paper described a biocatalytic approach using engineered hydrolases that achieved 85% yield with significantly reduced environmental impact compared to traditional synthetic routes. This development addresses growing concerns about the environmental footprint of pharmaceutical manufacturing.

In conclusion, 3-(Methoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid (117860-55-6) continues to be a valuable compound in chemical biology and drug discovery research. Its dual functionality, synthetic versatility, and demonstrated biological relevance position it as an important building block for future therapeutic development. Ongoing research is exploring its potential in targeted drug delivery systems and as a component of PROTAC molecules, suggesting that its scientific importance will likely grow in coming years.